Cas no 126865-93-8 (1H-Benzotriazole, 1-[(4-nitrophenoxy)methyl]-)

1H-Benzotriazole, 1-[(4-nitrophenoxy)methyl]- structure
126865-93-8 structure
Product Name:1H-Benzotriazole, 1-[(4-nitrophenoxy)methyl]-
CAS No:126865-93-8
MF:C13H10N4O3
MW:270.243502140045
CID:3701468
PubChem ID:3587691
Update Time:2025-04-22

1H-Benzotriazole, 1-[(4-nitrophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzotriazole, 1-[(4-nitrophenoxy)methyl]-
    • 1-(4-Nitrophenoxymethyl)-1H-1,2,3-benzotriazole
    • 1-[(4-nitrophenoxy)methyl]benzotriazole
    • 1-[(4-nitrophenoxy)methyl]-1H-1,2,3-benzotriazole
    • starbld0004973
    • 1-((4-Nitrophenoxy)methyl)-1H-benzo[d][1,2,3]triazole
    • 126865-93-8
    • Inchi: 1S/C13H10N4O3/c18-17(19)10-5-7-11(8-6-10)20-9-16-13-4-2-1-3-12(13)14-15-16/h1-8H,9H2
    • InChI Key: MHLVJGAQNCWOCO-UHFFFAOYSA-N
    • SMILES: N1(COC2=CC=C([N+]([O-])=O)C=C2)C2=CC=CC=C2N=N1

Computed Properties

  • Exact Mass: 270.07529019Da
  • Monoisotopic Mass: 270.07529019Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 85.8Ų

1H-Benzotriazole, 1-[(4-nitrophenoxy)methyl]- Pricemore >>

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